Cas no 2649034-94-4 ((1-isocyanatocyclopropyl)methylcyclohexane)

• Product Name: (1-isocyanatocyclopropyl)methylcyclohexane
• CAS No: 2649034-94-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6175312
• PubChem ID: 165763571
• Update Time: 2025-10-31

(1-isocyanatocyclopropyl)methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• (1-isocyanatocyclopropyl)methylcyclohexane
• [(1-isocyanatocyclopropyl)methyl]cyclohexane
• 2649034-94-4
• EN300-1788441

• Inchi： 1S/C11H17NO/c13-9-12-11(6-7-11)8-10-4-2-1-3-5-10/h10H,1-8H2
• InChI Key： GZPAEVLHDUWQEU-UHFFFAOYSA-N
• SMILES： O=C=NC1(CC2CCCCC2)CC1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4Ų

Additional information on (1-isocyanatocyclopropyl)methylcyclohexane

Introduction to (1-Isocyanatocyclopropyl)methylcyclohexane (CAS No. 2649034-94-4)

(1-Isocyanatocyclopropyl)methylcyclohexane (CAS No. 2649034-94-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new drugs and materials. This article aims to provide a comprehensive overview of (1-Isocyanatocyclopropyl)methylcyclohexane, including its chemical properties, synthesis methods, and recent research findings.

The chemical structure of (1-Isocyanatocyclopropyl)methylcyclohexane is composed of a cyclopropyl ring attached to a cyclohexane ring via a methyl group, with an isocyanate functional group (-N=C=O) attached to the cyclopropyl ring. The presence of the isocyanate group makes this compound highly reactive, enabling it to participate in a wide range of chemical reactions, such as nucleophilic addition and polymerization. This reactivity is crucial for its applications in the synthesis of complex organic molecules and polymers.

Recent studies have explored the synthesis of (1-Isocyanatocyclopropyl)methylcyclohexane using various methods. One notable approach involves the reaction of cyclopropylamine with phosgene or phosgene equivalents to form the isocyanate group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another approach involves the use of transition-metal-catalyzed reactions, which have shown promise in improving the efficiency and selectivity of the synthesis process.

In terms of its physical properties, (1-Isocyanatocyclopropyl)methylcyclohexane is typically a colorless liquid with a boiling point around 150°C at atmospheric pressure. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it easy to handle and process in laboratory settings and industrial applications.

The biological activity of (1-Isocyanatocyclopropyl)methylcyclohexane has been a subject of extensive research. Studies have shown that this compound can interact with various biological targets, including enzymes and receptors, due to its unique structural features. For instance, it has been reported to exhibit inhibitory activity against certain enzymes involved in inflammatory processes, making it a potential candidate for the development of anti-inflammatory drugs.

In addition to its potential as a drug candidate, (1-Isocyanatocyclopropyl)methylcyclohexane has also been explored for its use in materials science. Its reactivity with isocyanate groups makes it an excellent monomer for the synthesis of polyurethanes and other polymers with tailored properties. These materials have found applications in various industries, including automotive, construction, and electronics.

The environmental impact of (1-Isocyanatocyclopropyl)methylcyclohexane has also been studied to ensure its safe use and disposal. Research has shown that this compound degrades readily under environmental conditions, minimizing its potential for long-term ecological effects. However, proper handling and disposal practices are still recommended to prevent any unintended environmental exposure.

In conclusion, (1-Isocyanatocyclopropyl)methylcyclohexane (CAS No. 2649034-94-4) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.